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Compound of Interest

Compound Name:
3-Chloro-4-iodo-6-

methoxypyridazine

CAS No.: 181355-91-9

Cat. No.: B2975857

Get Quote

Executive Summary & Chemical Identity
This technical guide provides an in-depth analysis of 3-Chloro-4-iodo-6-methoxypyridazine
(CAS: 181355-92-0), a critical heterocyclic scaffold in medicinal chemistry. Unlike generic

safety data sheets, this document synthesizes safety protocols with high-level application data,

focusing on the compound's utility as a regioselective intermediate for kinase inhibitor

discovery and agrochemical synthesis.

The compound's value lies in its orthogonal reactivity: it possesses three distinct functional

handles—a labile iodine at C4, a nucleophilic-susceptible chlorine at C3, and a methoxy group

at C6. This structure allows for sequential, programmable functionalization, making it a

"privileged structure" in fragment-based drug design (FBDD).

Table 1: Chemical & Physical Characterization
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Property Specification

Chemical Name 3-Chloro-4-iodo-6-methoxypyridazine

CAS Number 181355-92-0

Molecular Formula C₅H₄ClIN₂O

Molecular Weight 270.45 g/mol

Physical State Solid (Powder/Crystalline)

Color White to Off-white / Pale Yellow

Solubility
Soluble in DMSO, DMF, DCM; sparingly soluble

in water

SMILES COC1=CC(I)=C(Cl)N=N1

Key Reactivity
C-I (Suzuki/Sonogashira coupling), C-Cl (

)

Hazard Identification & Risk Assessment (GHS)
Authoritative Grounding: Based on GHS classification for halogenated pyridazine derivatives.

While specific toxicological data for this exact analog is proprietary in many databases,

structural activity relationship (SAR) analysis mandates handling it as a potent irritant with

potential respiratory sensitization risks.

GHS Classification
Signal Word:WARNING

Skin Corrosion/Irritation: Category 2 (H315)[1][2]

Serious Eye Damage/Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory System) (H335)[1]

Emergency Response Protocols
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Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be

administered by trained personnel.

Skin Contact: Wash with non-abrasive soap and water for 15 minutes. Note: Iodinated

compounds can absorb through skin; double-gloving (Nitrile) is recommended.

Eye Contact: Rinse cautiously with water for 15 minutes.[3] Remove contact lenses if

present and easy to do.[3][1][2][4]

Ingestion: Rinse mouth. Do NOT induce vomiting due to potential aspiration hazards of

halogenated heterocycles.

Handling, Storage, & Stability (Senior Scientist
Insights)
The "Iodine Instability" Factor
As an iodinated heterocycle, the C-I bond is photolabile. Exposure to UV or ambient light over

prolonged periods can lead to homolytic cleavage, resulting in the release of iodine radicals

and degradation of the scaffold.

Storage Condition: Keep at 2–8°C (Refrigerated) under an inert atmosphere

(Argon/Nitrogen).

Light Protection: Amber vials or aluminum foil wrapping is mandatory.

Moisture: Hygroscopic potential; store with desiccants.

Workflow Visualization: Safe Handling Lifecycle
The following diagram outlines the logical flow for handling this compound to minimize

degradation and exposure risks.
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Figure 1: Lifecycle management of light-sensitive iodinated intermediates.

Synthetic Utility: The Orthogonal Reactivity Strategy
Target Audience: Medicinal Chemists

The primary utility of 3-Chloro-4-iodo-6-methoxypyridazine is its ability to undergo

regioselective functionalization.

Position 4 (Iodine): The C-I bond is the most reactive site for Palladium-catalyzed cross-

coupling reactions (Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig). The bond energy of

C-I is lower than C-Cl, allowing selective functionalization at C4 without disturbing the C3

chlorine.

Position 3 (Chlorine): Once C4 is functionalized, the C3 chlorine—activated by the adjacent

nitrogen—becomes a prime target for Nucleophilic Aromatic Substitution (

) with amines or alkoxides.

Position 6 (Methoxy): Serves as a masked hydroxyl group. It can be demethylated (e.g.,

using BBr₃) to yield the pyridazinone core, a common pharmacophore.

Experimental Protocol: Selective Suzuki Coupling at C-4
Validation: Standard protocol for halopyridazines [1, 2].

Reagents:

Substrate: 3-Chloro-4-iodo-6-methoxypyridazine (1.0 eq)
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Boronic Acid: R-B(OH)₂ (1.1 eq)

Catalyst: Pd(dppf)Cl₂·DCM (0.05 eq)

Base: K₂CO₃ (2.0 eq)

Solvent: 1,4-Dioxane/Water (4:1)

Step-by-Step Methodology:

Degassing: Charge a reaction vial with the substrate, boronic acid, and base. Evacuate and

backfill with Argon (3x).

Solvation: Add degassed solvents.

Catalyst Addition: Add the Pd catalyst quickly under a counter-flow of Argon.

Reaction: Seal and heat to 80°C for 4–6 hours. Note: Monitor via LCMS. The Iodine should

displace completely before the Chlorine shows any reactivity.

Workup: Dilute with EtOAc, wash with brine, dry over Na₂SO₄.

Diagram: Regioselectivity Pathway
This diagram illustrates the "programmed" synthesis logic used in drug discovery.
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Figure 2: Sequential functionalization strategy leveraging the reactivity difference between C-I

and C-Cl bonds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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